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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528

In-Depth Technical Guide: Dimethyl 5-
methylisophthalate

This guide provides an in-depth look at the core physicochemical properties of Dimethyl 5-
methylisophthalate, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Data

The fundamental molecular characteristics of Dimethyl 5-methylisophthalate are summarized
below. This data is essential for a variety of experimental and theoretical applications, from
reaction stoichiometry to spectroscopic analysis.

Property Value

Molecular Formula C11H1204[1][2]13]
Molecular Weight 208.211 g/mol [1]
Exact Mass 208.073563 u[1]
CAS Number 17649-58-0[1][2]

Experimental Protocols
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Detailed experimental protocols for the determination of molecular weight and formula, while
not explicitly detailed in the provided search results, generally follow standard analytical
chemistry techniques.

Molecular Formula Determination: The molecular formula is typically determined using a
combination of elemental analysis and mass spectrometry. Elemental analysis provides the
empirical formula by determining the percentage composition of each element (carbon,
hydrogen, oxygen). High-resolution mass spectrometry can then be used to determine the
exact molecular weight, which allows for the confirmation of the molecular formula.

Molecular Weight Determination: Mass spectrometry is the primary technique for determining
the molecular weight of a compound. In this method, the molecule is ionized, and the mass-to-
charge ratio of the resulting ions is measured. This allows for a very precise determination of
the molecular weight.

Logical Relationships

The following diagram illustrates the relationship between the compound's name, its molecular
formula, and its molecular weight.

. . has Molecular Formula corresponds to Molecular Weight
Dimethyl 5-methylisophthalate C11H1204 ~208.21 g/mol

Click to download full resolution via product page

Conceptual relationship of Dimethyl 5-methylisophthalate properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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